N-[3-(allyloxy)phenyl]-2-ethoxybenzamide

• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 2-ethoxy-N-(3-prop-2-enoxyphenyl)benzamide
• InChI: InChI=1S/C18H19NO3/c1-3-12-22-15-9-7-8-14(13-15)19-18(20)16-10-5-6-11-17(16)21-4-2/h3,5-11,13H,1,4,12H2,2H3,(H,19,20)
• InChI Key: AXUJGQJWVZHWCT-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)OCC=C

Description

N-[3-(allyloxy)phenyl]-2-ethoxybenzamide, also known as AEBSF, is a protease inhibitor that has been widely used in biochemical and physiological research. AEBSF is a synthetic compound that was first introduced in the 1980s and has since become a valuable tool for studying proteases and their role in various biological processes.

Mechanism of Action

N-[3-(allyloxy)phenyl]-2-ethoxybenzamide works by irreversibly inhibiting serine proteases, which are enzymes that play a key role in many biological processes. The compound forms a covalent bond with the active site of the protease, preventing it from functioning properly.
Biochemical and physiological effects:
The inhibition of serine proteases by N-[3-(allyloxy)phenyl]-2-ethoxybenzamide has a number of biochemical and physiological effects. For example, it can prevent blood clotting by inhibiting the activity of thrombin, a serine protease that plays a key role in the coagulation cascade. It can also reduce inflammation by inhibiting the activity of proteases that promote inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(allyloxy)phenyl]-2-ethoxybenzamide in lab experiments is its specificity for serine proteases, which allows researchers to selectively inhibit these enzymes without affecting other proteases. However, one limitation is that N-[3-(allyloxy)phenyl]-2-ethoxybenzamide can be cytotoxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving N-[3-(allyloxy)phenyl]-2-ethoxybenzamide. One area of interest is the development of new protease inhibitors that are more potent and selective than N-[3-(allyloxy)phenyl]-2-ethoxybenzamide. Another area of interest is the use of N-[3-(allyloxy)phenyl]-2-ethoxybenzamide in combination with other compounds to develop new therapies for diseases such as cancer and viral infections. Additionally, there is a need for further research into the potential side effects and toxicity of N-[3-(allyloxy)phenyl]-2-ethoxybenzamide, particularly at high concentrations.

Synthesis Methods

The synthesis of N-[3-(allyloxy)phenyl]-2-ethoxybenzamide involves the reaction of 2-ethoxybenzoic acid with 3-(allyloxy)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with benzoyl chloride to yield N-[3-(allyloxy)phenyl]-2-ethoxybenzamide.

Scientific Research Applications

N-[3-(allyloxy)phenyl]-2-ethoxybenzamide has been used in a wide variety of scientific research applications, including the study of proteases involved in blood clotting, inflammation, and cancer. It has also been used to investigate the role of proteases in viral infections and to develop new therapies for various diseases.